Cas no 820260-98-8 (Phosphonic acid, phenyl-, hexyl methyl ester)

• Product Name: Phosphonic acid, phenyl-, hexyl methyl ester
• CAS No: 820260-98-8
• MF: C₁₃H₂₁O₃P
• MW: 256.277805089951
• CID: 699739
• PubChem ID: 71420288
• Update Time: 2025-04-19

Phosphonic acid, phenyl-, hexyl methyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, phenyl-, hexyl methyl ester
• [hexoxy(methoxy)phosphoryl]benzene
• DTXSID20839490
• 820260-98-8
• HEXYL METHYL PHENYLPHOSPHONATE

• Inchi： 1S/C13H21O3P/c1-3-4-5-9-12-16-17(14,15-2)13-10-7-6-8-11-13/h6-8,10-11H,3-5,9,12H2,1-2H3
• InChI Key： NSFCLJTUEDACFK-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(=O)(OC)OCCCCCC

Computed Properties

• Exact Mass: 256.12283153g/mol
• Monoisotopic Mass: 256.12283153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.5Ų